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Compound of Interest

Compound Name: 2-Methylpropanethioamide

Cat. No.: B017427 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the health and safety information for 2-
Methylpropanethioamide (CAS No. 13515-65-6), a compound of interest in various research

and development applications. The following sections detail its hazards, handling procedures,

and physical and chemical properties, with quantitative data summarized for clarity.

Hazard Identification and Classification
2-Methylpropanethioamide is classified as a hazardous substance. The primary hazards

associated with this chemical are skin irritation, serious eye damage/irritation, and respiratory

irritation.[1]

GHS Classification:[1]
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Hazard Class Category Signal Word Hazard Statement

Skin

Corrosion/Irritation
2 Warning

H315: Causes skin

irritation

Serious Eye

Damage/Eye Irritation
1 / 2A Danger/Warning

H318: Causes serious

eye damage / H319:

Causes serious eye

irritation

Specific Target Organ

Toxicity (Single

Exposure)

3 Warning
H335: May cause

respiratory irritation

Pictograms:

Corrosion

Exclamation Mark

Physical and Chemical Properties
Understanding the physical and chemical properties of 2-Methylpropanethioamide is crucial

for safe handling and storage.

Property Value

Molecular Formula C4H9NS[1]

Molecular Weight 103.19 g/mol [1]

Boiling Point 147.4°C at 760 mmHg[2][3]

Flash Point 42.947°C[2]

Density 0.996 g/cm³[2]

Vapor Pressure 4.432 mmHg at 25°C[2]

Exposure Controls and Personal Protection
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To minimize exposure and ensure safety, the following personal protective equipment (PPE)

and engineering controls are recommended.

Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood.[4][5]

Ensure that eyewash stations and safety showers are readily accessible.[5]

Personal Protective Equipment (PPE):[5]

Protection Type Recommendation

Eye/Face Protection
Wear safety glasses with side-shields or

chemical goggles.[5]

Skin Protection
Wear chemically resistant gloves (e.g., nitrile

rubber) and a lab coat.[5]

Respiratory Protection
If ventilation is inadequate, use a NIOSH/MSHA

approved respirator.[5]

Handling and Storage
Proper handling and storage procedures are essential to prevent accidents and maintain the

chemical's integrity.

Handling:

Avoid contact with skin, eyes, and clothing.[5]

Do not breathe dust, fume, gas, mist, vapors, or spray.[6]

Wash hands thoroughly after handling.[5]

Keep away from heat, sparks, and open flames.[7]

Storage:
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Store in a cool, dry, and well-ventilated place.[4][5]

Keep containers tightly closed.[4][5]

Store in a sealed, dry place.[3]

First-Aid Measures
In case of exposure, immediate first aid is critical.

Exposure Route First-Aid Procedure

Inhalation
Move the person to fresh air. If breathing is

difficult, give oxygen. Consult a physician.[4][6]

Skin Contact

Immediately wash off with soap and plenty of

water. Remove contaminated clothing. Consult a

physician.[4][6]

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes. Consult a physician.[5][6]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.[6]

Fire-Fighting and Accidental Release Measures
Fire-Fighting:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[5][6]

Hazardous Combustion Products: May produce nitrogen oxides, carbon monoxide, carbon

dioxide, and sulfur oxides.[5]

Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

[5][6]
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Accidental Release:

Personal Precautions: Use personal protective equipment. Ensure adequate ventilation.

Evacuate personnel to safe areas.[6]

Containment and Cleanup: Sweep up and shovel into suitable containers for disposal.[5]

Avoid dust formation.[6]

Experimental Protocols: Hazard Assessment
Workflow
Detailed experimental protocols for toxicological assessment of 2-Methylpropanethioamide
are not readily available in the public domain. However, a generalized workflow for assessing

the hazards of a similar chemical compound would follow established OECD guidelines.
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Phase 1: In Silico & In Vitro Assessment

Phase 2: Acute Toxicity Testing (In Vivo)

Phase 3: Sub-chronic & Specific Toxicity

Phase 4: Risk Characterization & Management

QSAR Modeling
(Toxicity Prediction)

Ames Test
(Mutagenicity)

Cell Viability Assay
(Cytotoxicity)

Acute Oral Toxicity
(OECD 423)

Proceed if significant
in vitro toxicity

Acute Dermal Toxicity
(OECD 402)

Acute Inhalation Toxicity
(OECD 403)

Repeated Dose Toxicity
(OECD 407/408)

Proceed based on acute
toxicity profile

Reproductive Toxicity
(OECD 414/416)

Carcinogenicity Studies
(OECD 451)

Exposure Assessment

Integrate all data

Dose-Response Analysis

Risk Characterization

Develop Safe Handling
Guidelines

Click to download full resolution via product page

Caption: Generalized workflow for chemical hazard assessment.
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Logical Relationship: Spill Response Protocol
The following diagram illustrates a logical workflow for responding to a chemical spill of 2-
Methylpropanethioamide.
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Spill Occurs

Evacuate Immediate Area

Alert Supervisor & Safety Officer

Assess Spill Size & Risk

Small Spill

Minor

Large Spill

Major

Don Appropriate PPE

Activate Emergency Response Team

Contain Spill with Inert Material

Neutralize (if applicable)

Collect Residue into Labeled Container

Decontaminate Area

Dispose of Waste per Regulations

Complete Spill Report

Click to download full resolution via product page

Caption: Logical workflow for a chemical spill response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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